Cas no 110307-23-8 (Methyl 4-(4-fluorophenyl)nicotinate)

• Product Name: Methyl 4-(4-fluorophenyl)nicotinate
• CAS No: 110307-23-8
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 1094533
• PubChem ID: 11806499
• Update Time: 2025-04-20

Methyl 4-(4-fluorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-fluorophenyl)nicotinate
• methyl 2-(4-fluorophenyl)pyridine-3-carboxylate
• SCHEMBL5905310
• ISODYGZNWHNLGX-UHFFFAOYSA-N
• 4-(4'-fluorophenyl)-3-methoxycarbonylpyridine
• Methyl4-(4-fluorophenyl)nicotinate
• 110307-23-8
• 4-(4-Fluorophenyl)-nicotinic acid methyl ester

• Inchi： 1S/C13H10FNO2/c1-17-13(16)12-8-15-7-6-11(12)9-2-4-10(14)5-3-9/h2-8H,1H3
• InChI Key： ISODYGZNWHNLGX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CN=CC=1C(=O)OC

Computed Properties

• Exact Mass: 231.0696
• Monoisotopic Mass: 231.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines